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Compound of Interest

Compound Name: 4-Iododibenzofuran

Cat. No.: B1662023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety and handling

precautions for 4-Iododibenzofuran. As a Senior Application Scientist, this document

synthesizes critical safety data with practical, field-tested insights to ensure the well-being of

laboratory personnel and the integrity of research outcomes. The protocols described herein

are designed to create a self-validating system of safety, grounded in authoritative sources.

Understanding the Compound: Identification and
Properties
4-Iododibenzofuran is a halogenated aromatic compound with a dibenzofuran core. The

presence of the iodine atom and the polycyclic aromatic structure are key determinants of its

reactivity and toxicological profile. A thorough understanding of its physical and chemical

properties is the foundation of safe handling.

Chemical Structure:

Caption: Chemical structure of 4-Iododibenzofuran.

Table 1: Physicochemical Properties of 4-Iododibenzofuran
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Property Value Source

CAS Number 65344-26-5 [1]

Molecular Formula C₁₂H₇IO [1]

Molecular Weight 294.09 g/mol [1]

Appearance
White to light yellow powder or

crystals
[2]

Melting Point 73 °C (lit.) [1]

Boiling Point 366.6 ± 15.0 °C (Predicted) [1]

Density 1.809 ± 0.06 g/cm³ (Predicted) [3]

Storage Temperature

Room temperature, keep in a

dark place, sealed in dry

conditions

[1]

Hazard Identification and GHS Classification
While a specific, official GHS classification for 4-Iododibenzofuran is not readily available in

public databases, we can infer its potential hazards from the available data for the isomeric 2-

Iododibenzofuran and related structures. The primary anticipated hazards are related to its

effects on aquatic life.

Inferred GHS Classification:

Based on the Safety Data Sheet for the closely related isomer, 2-Iododibenzofuran, the

following classification is anticipated:

Hazard Class: Long-term (chronic) aquatic hazard

Category: 4

Hazard Statement: H413 - May cause long lasting harmful effects to aquatic life.

It is crucial to handle this compound as potentially hazardous to the aquatic environment.
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Anticipated, Unclassified Hazards: Based on the general properties of halogenated aromatic

compounds and dibenzofuran derivatives, users should be aware of the following potential,

though not officially classified, hazards:

Skin and Eye Irritation: Similar compounds can cause skin and eye irritation upon contact.[4]

Respiratory Tract Irritation: Inhalation of dusts may cause respiratory irritation.[4]

Toxicity: While specific data is limited, organic iodo-compounds and dibenzofuran derivatives

can exhibit toxicity.[5][6]

Exposure Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential, combining engineering controls,

administrative controls, and appropriate personal protective equipment.

Engineering Controls
Fume Hood: All weighing and handling of 4-Iododibenzofuran powder should be conducted

in a properly functioning chemical fume hood to minimize inhalation exposure.[7]

Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of any

potential vapors or dusts.[8]

Personal Protective Equipment (PPE)
The selection of PPE is critical for preventing direct contact with the chemical. The following are

mandatory when handling 4-Iododibenzofuran:

Eye and Face Protection: Chemical safety goggles are required at all times. A face shield

should be worn when there is a risk of splashing.[7][9]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. Inspect gloves

for any signs of degradation or perforation before use.[9]
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Lab Coat: A full-sleeved lab coat should be worn and kept fastened.[7]

Respiratory Protection: If working outside of a fume hood or if dust generation is

unavoidable, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

and particulates should be used.[9][10]
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Personal Protective Equipment Protocol

Before Handling

Wear Nitrile/Neoprene Gloves

Step 1

After Handling

Wear Safety Goggles
(and Face Shield if splash risk)

Step 2

Wear Fastened Lab Coat

Step 3

Confirm Fume Hood Operation

Step 4

Handle 4-Iododibenzofuran

Ready for Work

Remove PPE in Reverse Order
(Gloves Last)

Work Complete

Wash Hands Thoroughly

Final Step

Click to download full resolution via product page

Caption: Recommended PPE donning and doffing workflow.
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Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to prevent accidental

exposure and maintain the chemical's integrity.

Handling
Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[11]

Grounding: For larger quantities, use appropriate grounding and bonding procedures to

prevent static discharge.[12]

Incompatible Materials: Avoid contact with strong oxidizing agents.[12]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling.

Storage
Container: Keep the container tightly closed and properly labeled.

Conditions: Store in a cool, dry, and well-ventilated area, away from direct sunlight and

sources of ignition.[1] The compound should be kept in a dark place and sealed under dry

conditions.[1]

Emergency Procedures
In the event of an emergency, a rapid and informed response is critical.

First-Aid Measures
Inhalation: If dust is inhaled, move the person to fresh air. If breathing is difficult, administer

oxygen. Seek medical attention if symptoms persist.[13]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[13]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide, water spray, or

alcohol-resistant foam.

Specific Hazards: During a fire, hazardous decomposition products such as carbon oxides

and hydrogen iodide may be formed.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[12]

Accidental Release Measures
Personal Precautions: Evacuate the area. Wear appropriate personal protective equipment

as outlined in Section 3. Avoid breathing dust and prevent contact with skin and eyes.[11]

Environmental Precautions: Prevent the material from entering drains or waterways.

Containment and Cleanup: Carefully sweep up the spilled solid, avoiding dust generation,

and place it in a sealed, labeled container for disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://aksci.com/sds/5336DN_SDS.pdf
https://aksci.com/sds/5336DN_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC105480100&countryCode=US&language=en
https://www.lookchem.com/sds105694-45-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response Flowchart

Accidental Release

Evacuate Immediate Area

Immediate Action

Personnel Exposure

Administer First Aid
(See Section 5.1)

Immediate Action

Don Appropriate PPE
(Respirator, Gloves, Goggles)

Next Step

Contain Spill, Prevent Entry
into Drains

Containment

Sweep Up, Place in
Sealed Container

Cleanup

Dispose as Hazardous Waste

Final Step

Seek Medical Attention

Follow-up

Click to download full resolution via product page

Caption: General emergency response workflow for spills and exposures.

Toxicological and Ecological Information
Toxicological Information
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Specific toxicological data for 4-Iododibenzofuran is limited. However, related compounds,

such as polychlorinated dibenzofurans, are known to be toxic.[6] Studies on other benzofuran

derivatives have shown a range of toxicities, and it is prudent to handle 4-Iododibenzofuran
with care, assuming it may be harmful if swallowed, inhaled, or absorbed through the skin.[5]

Ecological Information
As inferred from the GHS classification of its isomer, 4-Iododibenzofuran may cause long-

lasting harmful effects to aquatic life. Therefore, it is imperative to prevent its release into the

environment.

Disposal Considerations
All waste materials, including contaminated PPE and spill cleanup materials, should be

collected in a sealed, labeled container and disposed of as hazardous waste in accordance

with local, state, and federal regulations. Do not dispose of down the drain or in general waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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